Cas no 177735-13-6 (Benzoic acid,3-(3-methyl-2-thienyl)-)
177735-13-6 structure
Product Name:Benzoic acid,3-(3-methyl-2-thienyl)-
CAS No:177735-13-6
MF:C12H10O2S
MW:218.271602153778
CID:112706
PubChem ID:21838342
Update Time:2025-04-18
Benzoic acid,3-(3-methyl-2-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(3-methyl-2-thienyl)-
- 3-(3-METHYLTHIOPHEN-2-YL)BENZOIC ACID
- Benzoic acid,3-(3-methyl-2-thienyl)
- 3-(5-Nitrothiophen-2-yl)benzoic acid
- 3-(5-Cyanothiophen-2-yl)benzoic acid
- Benzoic acid, 3-(3-methyl-2-thienyl)-
- AKOS018557305
- DTXSID50618679
- 177735-13-6
- SCHEMBL6139747
-
- Inchi: 1S/C12H10O2S/c1-8-5-6-15-11(8)9-3-2-4-10(7-9)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key: FYFOEBIKMHZLAB-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1C1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 218.04000
- Monoisotopic Mass: 218.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.5Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
Experimental Properties
- PSA: 65.54000
- LogP: 3.42170
Benzoic acid,3-(3-methyl-2-thienyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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